Cas no 1805076-76-9 (Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805076-76-9
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4812856
• Update Time: 2025-09-23

Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3N2O5/c1-4-7(8(15)18-2)5(19-9(10,11)12)3-6(13-4)14(16)17/h3H,1-2H3
• InChI Key： UNPDDQAIPXQUKB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(C)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805076-76-9)

Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805076-76-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and nitro functional groups. Its molecular structure, C9H7F3N2O5, makes it a valuable intermediate in synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its electron-withdrawing properties and structural versatility.

In recent years, the demand for nitro-substituted pyridine derivatives has surged, driven by their role in developing novel crop protection agents and pharmaceutical intermediates. The compound’s CAS No. 1805076-76-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its trifluoromethoxy group enhances metabolic stability, a feature highly sought after in drug design. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic widely discussed in scientific forums.

The synthesis of Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step reactions, often starting from commercially available pyridine precursors. Key steps include nitration, esterification, and trifluoromethoxylation, which require precise control of reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and structural integrity. These methods are critical for ensuring the compound meets the stringent standards required for research and industrial use.

One of the most discussed applications of this compound is its potential as a building block for bioactive molecules. For instance, its nitro group can be reduced to an amine, enabling further functionalization for drug discovery. This flexibility makes it a popular choice for designing small-molecule inhibitors and agrochemicals. Additionally, its lipophilicity and stability under physiological conditions are areas of active investigation, particularly in the context of central nervous system (CNS) drug development.

From an environmental perspective, the compound’s degradation pathways and ecotoxicological profile are subjects of ongoing research. Regulatory agencies emphasize the importance of understanding the environmental impact of such chemicals, especially those used in agriculture. This aligns with the broader industry shift toward sustainable chemistry and green synthesis methods. Researchers are exploring catalytic approaches to minimize waste and improve the efficiency of producing Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate.

In summary, Methyl 2-methyl-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805076-76-9) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a focal point in medicinal chemistry, agrochemical research, and material science. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing these fields.